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Compound of Interest

Compound Name: Z-Arg-Leu-Arg-Gly-Gly-AMC

Cat. No.: B15138243

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-Arg-Leu-Arg-Gly-Gly-AMC (Z-RLRGG-AMC) is a highly sensitive fluorogenic peptide
substrate used for the detection and characterization of various deubiquitinating enzymes
(DUBSs) and viral proteases. The pentapeptide sequence, Arg-Leu-Arg-Gly-Gly, mimics the C-
terminal sequence of ubiquitin, making it a specific substrate for enzymes that recognize and
cleave this motif. Upon enzymatic cleavage of the amide bond between the C-terminal glycine
and the 7-amino-4-methylcoumarin (AMC) group, the highly fluorescent AMC is released. The
resulting fluorescence can be monitored in real-time to determine enzyme activity.

This document provides detailed application notes and protocols for the use of Z-Arg-Leu-Arg-
Gly-Gly-AMC in enzymatic assays, including recommended working concentrations, buffer
conditions, and kinetic analysis.

Substrate Properties and Handling

Proper handling and storage of Z-Arg-Leu-Arg-Gly-Gly-AMC are crucial for maintaining its
stability and activity.
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Property Value
Synonyms Z-RLRGG-AMC
Molecular Formula C40H56N1209
Molecular Weight 848.95 g/mol

Excitation Wavelength

340-380 nm[1]

Emission Wavelength

440-460 nm[1]

Appearance Solid lyophilized powder[1]

Solubility Soluble in DMSO and 10% acetic acid[1][2]
Store lyophilized powder at -20°C. Protect from
light and moisture. Stock solutions in DMSO can

Storage

be stored at -20°C or -80°C; avoid repeated
freeze-thaw cycles.[2][3]

Target Enzymes and Working Concentrations

Z-Arg-Leu-Arg-Gly-Gly-AMC is a versatile substrate for a range of enzymes. The optimal

working concentration can vary depending on the specific enzyme and assay conditions.

Target Enzyme

Typical Working

Enzyme Family

Concentration

Ubiquitin C-terminal

Hydrolases (e.g., UCH-L1, Deubiquitinating Enzyme 10 - 100 puM[1][4]
UCH-L3)[1][4]
Isopeptidase T (USP5)[4] Deubiquitinating Enzyme 20 - 100 uM[4]
SARS-CoV Papain-like ) )

Viral Cysteine Protease 10-50 uM

Protease (PLpro)[2][3]

Kinetic Parameters
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The following table summarizes a reported kinetic parameter for the cleavage of Z-Arg-Leu-
Arg-Gly-Gly-AMC by a specific deubiquitinating enzyme.

Enzyme kcat/Km (M—*s~?)

Isopeptidase T (IPaseT) 95[5][6]

Signaling Pathways and Enzyme Function

The target enzymes of Z-Arg-Leu-Arg-Gly-Gly-AMC are involved in critical cellular and
pathological processes.

Ubiquitin-Proteasome System

Ubiquitin C-terminal hydrolases (UCHs) and Isopeptidase T are key regulators of the ubiquitin-
proteasome system (UPS). The UPS is a major pathway for protein degradation in eukaryotic
cells, controlling the levels of numerous regulatory proteins involved in signal transduction, cell
cycle progression, and apoptosis. DUBSs, including UCHSs, reverse the process of ubiquitination,
thereby rescuing proteins from degradation or modulating their activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Z-Arg-Leu-Arg-Gly-
Gly-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138243#z-arg-leu-arg-gly-gly-amc-working-
concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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